Cas no 1251680-62-2 (N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine)

• Product Name: N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine
• CAS No: 1251680-62-2
• MF: C₁₉H₁₆FN₅O
• MW: 349.361646652222
• CID: 6325789
• PubChem ID: 49667719
• Update Time: 2025-05-19

N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine
• F3407-0148
• N-(3-fluoro-4-methylphenyl)-N-[7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)[1,8]naphthyridin-4-yl]amine
• 1251680-62-2
• AKOS021920250
• VU0625928-1

• Inchi： 1S/C19H16FN5O/c1-10-4-6-13(8-16(10)20)24-17-14-7-5-11(2)22-18(14)21-9-15(17)19-23-12(3)25-26-19/h4-9H,1-3H3,(H,21,22,24)
• InChI Key： BUDHROSKEFFWKB-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC1C(C2=NC(C)=NO2)=CN=C2C=1C=CC(C)=N2

Computed Properties

• Exact Mass: 349.13388831g/mol
• Monoisotopic Mass: 349.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine

N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine: A Comprehensive Overview

N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine, identified by the CAS registry number 1251680-62-2, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a naphthyridine core with various substituents that confer specific chemical and biological properties.

The molecular structure of this compound is notable for its naphthyridine ring system, which serves as a central scaffold. Attached to this core are several functional groups: a fluorine atom at the 3-position of the phenyl ring, a methyl group at the 4-position of the same phenyl ring, and a methyl-substituted oxadiazole group at the 3-position of the naphthyridine ring. These substituents not only enhance the compound's stability but also contribute to its potential as a building block for more complex molecules.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery. For instance, researchers have explored their potential as inhibitors of certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The presence of fluorine in this compound is particularly significant because fluorinated aromatic compounds are known for their ability to modulate biological activity through unique electronic effects and hydrogen bonding interactions.

The synthesis of N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin amine involves a multi-step process that typically begins with the preparation of intermediates such as substituted oxadiazoles and naphthyridines. These intermediates are then coupled under specific conditions to form the final product. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs) makes it an interesting candidate for further exploration. Additionally, its structural versatility allows for modifications that could enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

From a materials science perspective, this compound's aromaticity and heterocyclic nature suggest that it could be used in the development of advanced materials such as organic semiconductors or sensors. Its electronic properties could be tailored through strategic substitution patterns to achieve desired functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of compounds like this one with greater accuracy. For example, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of naphthyridine derivatives. These insights are invaluable for guiding experimental efforts and optimizing synthetic routes.

In conclusion, N-(3-fluoro-4-methylphenyl)-7-methyl-3-(etc.) represents a significant advancement in the field of organic synthesis due to its unique structure and diverse potential applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.